Cas no 832738-26-8 (methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate)

• Product Name: methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate
• CAS No: 832738-26-8
• MF: C₁₂H₁₀F₂O₅
• MW: 272.201611042023
• MDL: MFCD04967393
• CID: 3058300
• PubChem ID: 17024669
• Update Time: 2025-10-29

methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• 4-(4-Difluoromethoxy-phenyl)-2,4-dioxo-butyric acid methyl ester
• methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate
• SB85850
• Methyl 4-(4-(difluoromethoxy)phenyl)-2,4-dioxobutanoate
• C12H10F2O5
• Methyl4-(4-(difluoromethoxy)phenyl)-2,4-dioxobutanoate
• 832738-26-8
• AKOS000306324
• EN300-229085
• SCHEMBL20487435
• methyl 4-[4-(difluoromethoxy)phenyl]-2,4-dioxo-butanoate
• IQSRGGMRZAEQNE-UHFFFAOYSA-N
• BBL038810
• STK312586
• methyl 4-[4-(difluoromethoxy)phenyl]-2,4-dioxobutanoate
• CS-0301814

• MDL： MFCD04967393
• Inchi： 1S/C12H10F2O5/c1-18-11(17)10(16)6-9(15)7-2-4-8(5-3-7)19-12(13)14/h2-5,12H,6H2,1H3
• InChI Key： IQSRGGMRZAEQNE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CC(C(=O)OC)=O)=O)F

Computed Properties

• Exact Mass: 272.04962974Da
• Monoisotopic Mass: 272.04962974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Additional information on methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate

Introduction to Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate (CAS No. 832738-26-8)

Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate, identified by its CAS number 832738-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-keto esters, which are known for their versatile applications in synthetic chemistry and drug development. The unique structural features of this molecule, particularly the presence of a difluoromethoxy substituent and a β-keto ester moiety, make it a promising candidate for further exploration in various biochemical pathways.

The< strong> difluoromethoxy group is a key structural element that imparts distinct electronic and steric properties to the molecule. This group has been extensively studied for its potential in modulating enzyme activity and interactions with biological targets. In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been recognized for its ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The< strong> 4-4-(difluoromethoxy)phenyl moiety in Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate contributes to its unique chemical profile, making it an intriguing subject for further investigation.

The β-keto ester functionality is another critical aspect of this compound that warrants detailed examination. β-Keto esters are well-documented intermediates in organic synthesis and have been utilized in the development of various therapeutic agents. Their reactivity allows for diverse transformations, making them valuable tools in the synthesis of more complex molecules. In the context of pharmaceutical research, β-keto esters have shown potential in inhibiting key enzymes involved in metabolic pathways, thereby offering therapeutic benefits.

Recent studies have highlighted the importance of Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate in the development of novel drug candidates. Research has demonstrated that this compound exhibits promising bioactivity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. The< strong>difluoromethoxy group plays a crucial role in modulating the bioactivity of the molecule by influencing its interactions with biological targets. This has led to increased interest in exploring its applications in drug discovery and development.

In addition to its pharmacological potential, Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate has also been investigated for its role in synthetic chemistry. Its unique structural features make it a valuable building block for the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel synthetic routes that could be applied to other pharmacologically relevant compounds. This underscores the importance of this compound as a tool in both academic research and industrial applications.

The synthesis of Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. The introduction of the< strong>difluoromethoxy group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

The pharmacological properties of Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate have been further explored through computational studies and experimental investigations. Computational modeling has provided insights into how the< strong>difluoromethoxy group influences the molecule's interactions with biological targets. These studies have helped refine our understanding of its mechanism of action and potential therapeutic applications.

In conclusion, Methyl 4-4-(difluoromethoxy)phenyl-2,4-dioxobutanoate (CAS No. 832738-26-8) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features, particularly the presence of a< strong>difluoromethoxy substituent and a β-keto ester moiety, make it an attractive candidate for further exploration. The ongoing research into this compound underscores its importance as a tool in drug discovery and development.